Cas no 103150-17-0 (1,2-Benzenediol,4-(1-propyl-3-piperidinyl)-, (R)- (9CI))

• Product name: 1,2-Benzenediol,4-(1-propyl-3-piperidinyl)-, (R)- (9CI)
• CAS No: 103150-17-0
• MF: C₁₄H₂₁NO₂
• MW: 235.32204
• CID: 210931
• PubChem ID: 147044

1,2-Benzenediol,4-(1-propyl-3-piperidinyl)-, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol,4-(1-propyl-3-piperidinyl)-, (R)- (9CI)
• 3-(3,4-dihydroxyphenyl)-N-n-propylpiperidine
• 4-(1-propylpiperidin-3-yl)benzene-1,2-diol
• 3-Dhpppd
• SCHEMBL275886
• DTXSID80908217
• 103150-17-0
• CHEMBL11536

• Inchi： InChI=1S/C14H21NO2/c1-2-7-15-8-3-4-12(10-15)11-5-6-13(16)14(17)9-11/h5-6,9,12,16-17H,2-4,7-8,10H2,1H3
• InChI Key： JBPMHBLMULBWFU-UHFFFAOYSA-N
• SMILES： CCCN1CCCC(C2C=CC(O)=C(O)C=2)C1

Computed Properties

• Exact Mass: 235.15733
• Monoisotopic Mass: 235.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 43.7Ų

Experimental Properties

• Density: 1.106
• Boiling Point: 381.9°Cat760mmHg
• Flash Point: 190.3°C
• Refractive Index: 1.56
• PSA: 43.7
• LogP: 2.62510